Cas no 122244-78-4 (1-(2,2-Dibromoethenyl)cyclopropane)

• Product Name: 1-(2,2-Dibromoethenyl)cyclopropane
• CAS No: 122244-78-4
• MF: C₅H₆Br₂
• MW: 225.909140110016
• CID: 896088
• Update Time: 2025-06-08

1-(2,2-Dibromoethenyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dibromoethenyl)cyclopropane
• (2,2-Dibromoethenyl)cyclopropane
• (2,2-dibromovinyl)cyclopropane
• (dibromovinyl)cyclopropane
• 1,1-dibromo-2-cyclopropylehylene
• AC1MDPKP
• AG-A-11659
• CTK5I5680
• FT-0666498
• FT-0666499

• Inchi： 1S/C5H6Br2/c6-5(7)3-4-1-2-4/h3-4H,1-2H2
• InChI Key： LRBNUEQKNNQJFJ-UHFFFAOYSA-N
• SMILES： C1(/C=C(\Br)/Br)CC1

Experimental Properties

• Boiling Point: 900C/1Torr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on 1-(2,2-Dibromoethenyl)cyclopropane

Introduction to 1-(2,2-Dibromoethenyl)cyclopropane (CAS No: 122244-78-4)

1-(2,2-Dibromoethenyl)cyclopropane, identified by its Chemical Abstracts Service (CAS) number 122244-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential biological activities. The presence of bromine atoms in the molecule enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 1-(2,2-Dibromoethenyl)cyclopropane consists of a cyclopropane ring substituted with a vinyl group that is further brominated at both positions of the double bond. This specific arrangement imparts a high degree of strain to the molecule, which can be exploited in various chemical transformations. The compound's ability to undergo ring-opening reactions under specific conditions has made it a subject of interest for researchers exploring novel synthetic pathways.

In recent years, advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing compounds due to their ability to modulate biological targets effectively. The brominated derivative 1-(2,2-Dibromoethenyl)cyclopropane has been investigated for its potential applications in drug discovery. Its dual functionality—combining the reactivity of bromine with the structural rigidity of the cyclopropane ring—makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1-(2,2-Dibromoethenyl)cyclopropane is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit promising biological activities. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors, suggesting potential therapeutic applications in areas such as oncology and inflammation.

The synthesis of 1-(2,2-Dibromoethenyl)cyclopropane typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common methodologies include bromination reactions on pre-formed cyclopropanecarboxylic acid derivatives followed by vinylation steps. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the vinyl group while maintaining regioselectivity.

Recent research has focused on improving the synthetic routes to 1-(2,2-Dibromoethenyl)cyclopropane to enhance scalability and sustainability. Green chemistry principles have been applied to develop more environmentally friendly methods, such as using catalytic systems that minimize waste and energy consumption. These efforts align with the broader goal of reducing the environmental impact of chemical synthesis while maintaining or improving efficiency.

The biological evaluation of 1-(2,2-Dibromoethenyl)cyclopropane has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. Additionally, preliminary in vivo studies suggest that this compound may exhibit anti-inflammatory effects by modulating immune responses.

The structural features of 1-(2,2-Dibromoethenyl)cyclopropane make it a versatile intermediate for further functionalization. Researchers have explored various modifications, including hydrolysis or reduction reactions that can convert the brominated vinyl group into other functional moieties. These transformations open up possibilities for creating a wide range of derivatives with tailored properties for specific applications.

The future prospects for 1-(2,2-Dibromoethenyl)cyclopropane are promising, with ongoing research aimed at uncovering new synthetic strategies and expanding its biological applications. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative drug candidates derived from this compound. As our understanding of molecular interactions continues to evolve, 1-(2,2-Dibromoethenyl)cyclopropane is poised to play a significant role in next-generation pharmaceutical development.